Cas no 1030837-47-8 (butyl 4-benzylmorpholine-2-carboxylate)

• Product Name: butyl 4-benzylmorpholine-2-carboxylate
• CAS No: 1030837-47-8
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• MDL: MFCD31567415
• CID: 5185868
• Update Time: 2025-06-11

butyl 4-benzylmorpholine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• butyl 4-benzylmorpholine-2-carboxylate

• MDL： MFCD31567415
• Inchi： 1S/C16H23NO3/c1-2-3-10-20-16(18)15-13-17(9-11-19-15)12-14-7-5-4-6-8-14/h4-8,15H,2-3,9-13H2,1H3
• InChI Key： LEXIHPWYDPXDQY-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCOC(C(OCCCC)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on butyl 4-benzylmorpholine-2-carboxylate

Recent Advances in the Study of Butyl 4-Benzylmorpholine-2-Carboxylate (CAS: 1030837-47-8) in Chemical Biology and Pharmaceutical Research

Butyl 4-benzylmorpholine-2-carboxylate (CAS: 1030837-47-8) is a compound of growing interest in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, shedding light on its therapeutic potential. This research brief aims to summarize the latest findings related to this compound, providing insights into its current status and future directions in biomedical research.

One of the key areas of investigation has been the synthesis and optimization of butyl 4-benzylmorpholine-2-carboxylate. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated a high-yield, scalable synthesis method that utilizes catalytic asymmetric hydrogenation, significantly enhancing the compound's accessibility for further research.

Pharmacological studies have revealed that butyl 4-benzylmorpholine-2-carboxylate exhibits promising activity as a modulator of specific biological targets. In vitro and in vivo experiments have shown its efficacy in modulating neurotransmitter systems, particularly those involving the central nervous system (CNS). These findings suggest potential applications in treating neurological disorders such as Parkinson's disease and depression, although further preclinical and clinical studies are required to validate these effects.

Another significant aspect of recent research is the exploration of the compound's mechanism of action. Advanced techniques such as X-ray crystallography and molecular docking simulations have been employed to elucidate its interactions with target proteins. These studies have identified key binding sites and conformational changes induced by the compound, providing a foundation for the design of more potent and selective derivatives.

Despite these advancements, challenges remain in the development of butyl 4-benzylmorpholine-2-carboxylate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic profiling. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the translation of research findings into clinical applications.

In conclusion, butyl 4-benzylmorpholine-2-carboxylate (CAS: 1030837-47-8) represents a promising candidate for further investigation in the field of chemical biology and drug development. Its unique pharmacological properties and modulatory effects on biological targets highlight its potential as a therapeutic agent. Continued research efforts, particularly in optimizing its synthetic pathways and understanding its mechanisms of action, will be crucial for unlocking its full potential in treating various diseases.